Cas no 185414-71-5 (6-Methyl-2-(4-methoxyphenyl)benzo[b]thiophene)

6-Methyl-2-(4-methoxyphenyl)benzo[b]thiophene structure
185414-71-5 structure
Product Name:6-Methyl-2-(4-methoxyphenyl)benzo[b]thiophene
CAS No:185414-71-5
MF:C16H14OS
MW:254.346763134003
CID:2785062
PubChem ID:17762958
Update Time:2025-04-21

6-Methyl-2-(4-methoxyphenyl)benzo[b]thiophene Chemical and Physical Properties

Names and Identifiers

    • 185414-71-5
    • 6-methyl-2-(4-methoxyphenyl)benzo[b]thiophene
    • SCHEMBL5681634
    • DTXSID60590876
    • 2-(4-Methoxyphenyl)-6-methyl-1-benzothiophene
    • 6-Methyl-2-(4-methoxyphenyl)benzo[b]thiophene
    • Inchi: 1S/C16H14OS/c1-11-3-4-13-10-16(18-15(13)9-11)12-5-7-14(17-2)8-6-12/h3-10H,1-2H3
    • InChI Key: RTAHFAMACJXYGZ-UHFFFAOYSA-N
    • SMILES: S1C(C2C=CC(=CC=2)OC)=CC2C=CC(C)=CC1=2

Computed Properties

  • Exact Mass: 254.07653624Da
  • Monoisotopic Mass: 254.07653624Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 37.5Ų

6-Methyl-2-(4-methoxyphenyl)benzo[b]thiophene Related Literature

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